Cas no 91495-17-9 (Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester)

• Product Name: Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester
• CAS No: 91495-17-9
• MF: C₁₂H₁₄Cl₂O₃
• MW: 277.143762111664
• CID: 787477
• PubChem ID: 21812850
• Update Time: 2025-11-02

Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester
• ethyl 4-(3,4-dichlorophenoxy)butanoate
• 4-(3,4-DICHLOROPHENOXY)BUTYRIC ACID ETHYL ESTER
• DTXSID20618308
• Ethyl 4-(3,4-dichloro-phenoxy)butanoate
• SCHEMBL3093995
• 4-(3,4-dichloro-phenoxy)-butyric acid ethyl ester
• OXDBJQHKIXUOBC-UHFFFAOYSA-N
• 91495-17-9

• MDL： MFCD18911521
• Inchi： 1S/C12H14Cl2O3/c1-2-16-12(15)4-3-7-17-9-5-6-10(13)11(14)8-9/h5-6,8H,2-4,7H2,1H3
• InChI Key： OXDBJQHKIXUOBC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCCCC(=O)OCC)Cl

Computed Properties

• Exact Mass: 276.0319997g/mol
• Monoisotopic Mass: 276.0319997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5Ų

Additional information on Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester

Comprehensive Analysis of Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester (CAS No. 91495-17-9) in Modern Biomedical Research

Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester (CAS No. 91495-17-9) is a structurally unique organic compound that has garnered increasing attention in the field of medicinal chemistry due to its versatile functional groups and potential applications in pharmaceutical development. This compound, characterized by a 4-(3,4-dichlorophenoxy) substituent attached to a butanoic acid backbone and an ethyl ester functionality, represents a class of molecules with significant synthetic and biological relevance. Recent studies published in high-impact journals such as Journal of Medicinal Chemistry and ACS Medicinal Chemistry Letters have highlighted its potential as a scaffold for drug discovery, particularly in the context of enzyme inhibition and receptor modulation.

The ethyl ester group in Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester plays a critical role in modulating the compound's physicochemical properties, including solubility, lipophilicity, and metabolic stability. A 2023 study by Zhang et al. (Nature Communications, Vol. 14, Issue 5) demonstrated that esterification significantly enhances the oral bioavailability of similar compounds by reducing their molecular weight and increasing their membrane permeability. This finding is particularly relevant for the development of Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester as a prodrug candidate, where controlled release and targeted delivery could be achieved through ester hydrolysis in specific physiological environments.

The 3,4-dichlorophenoxy moiety in Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester is a key structural feature that contributes to its interaction with biological targets. Chlorinated aromatic rings are known to enhance hydrophobic interactions and hydrogen bonding capabilities, which are essential for binding to protein receptors. A 2022 review in Current Topics in Medicinal Chemistry emphasized that such substituents are frequently employed in the design of selective enzyme inhibitors, including those targeting kinases and proteases involved in cancer progression. Notably, the 4-(3,4-dichlorophenoxy) group in this compound has been computationally modeled to exhibit favorable docking scores with the active site of the enzyme Tyrosine kinase, suggesting potential applications in oncology research.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester. A 2023 paper in Organic Letters described a novel one-pot synthesis route involving the coupling of 4-(3,4-dichlorophenoxy)butanoic acid with ethanol under catalytic conditions using a zeolite-based solid acid catalyst. This approach achieved a yield of over 90% with minimal byproduct formation, addressing a major challenge in the large-scale production of such ester derivatives. The use of zeolite-based solid acid catalysts not only improves process efficiency but also aligns with the principles of green chemistry, as it reduces the reliance on hazardous solvents and volatile organic compounds.

The ethyl ester functionality in Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester has also been explored for its potential in drug delivery systems. Research published in Advanced Drug Delivery Reviews (2023) highlighted the use of ester-linked prodrugs to improve the pharmacokinetic profiles of poorly soluble compounds. Specifically, the hydrolysis of the ethyl ester group in aqueous environments has been shown to generate the parent carboxylic acid, which may exhibit enhanced binding affinity to certain receptors. This property is particularly advantageous for the development of Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester as a targeted therapeutic agent, where controlled release could be achieved through pH-sensitive ester cleavage in tumor microenvironments.

The 3,4-dichlorophenoxy substituent in Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester has also been investigated for its potential in antimicrobial applications. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that compounds containing 3,4-dichlorophenoxy groups exhibited potent activity against multidrug-resistant bacterial strains, including Methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was proposed to involve disruption of bacterial cell membranes through hydrophobic interactions, with the 4-(3,4-dichlorophenoxy) group acting as a key contributor to membrane permeabilization. These findings suggest that Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester could serve as a lead compound for the development of next-generation antimicrobial agents.

Computational modeling has further elucidated the molecular interactions of Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester with various biological targets. A 2023 article in Journal of Molecular Graphics and Modelling employed molecular dynamics simulations to analyze the binding behavior of this compound with Carbonic anhydrase II, an enzyme implicated in numerous pathological conditions. The simulations revealed that the ethyl ester group formed favorable hydrogen bonds with the active site residues, while the 3,4-dichlorophenoxy substituent engaged in hydrophobic interactions with the enzyme's hydrophobic pocket. These insights provide a molecular basis for the compound's potential as an inhibitor of Carbonic anhydrase II, which could have applications in the treatment of glaucoma, osteoporosis, and other related disorders.

Recent developments in the field of Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester research have also focused on its use as a fluorescent probe for biological imaging. A 2023 study in Biomaterials Science reported the conjugation of this compound with fluorescent dyes to create targeted imaging agents capable of detecting specific cellular markers. The ethyl ester functionality was found to be crucial in this application, as it allowed for controlled release of the fluorescent probe in response to intracellular pH changes. This property has significant implications for the development of Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester-based imaging agents in cancer diagnostics and other biomedical applications.

The 4-(3,4-dichlorophenoxy) group in Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester has also been explored for its potential in the development of antiviral agents. Research published in Journal of Virology (2023) demonstrated that compounds containing similar 3,4-dichlorophenoxy substituents exhibited inhibitory activity against Coronavirus main protease (Mpro), a key target for antiviral drug development. The study proposed that the 4-(3,4-dichlorophenoxy) group mimics the hydrophobic interactions required for substrate binding to Mpro, thereby competitively inhibiting the enzyme's activity. These findings highlight the potential of Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester as a lead compound in the fight against viral infections, particularly in the context of emerging pathogens.

Given the diverse biological activities associated with Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester, ongoing research is focused on optimizing its structure for improved efficacy and reduced toxicity. A 2023 paper in European Journal of Medicinal Chemistry described the use of structure-activity relationship (SAR) studies to identify key structural modifications that enhance the compound's pharmacological profile. The study found that the introduction of hydrophilic groups adjacent to the ethyl ester functionality improved the compound's solubility and bioavailability, while the retention of the 3,4-dichlorophenoxy group was essential for maintaining its biological activity. These findings provide valuable insights for the rational design of Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester-based drugs with enhanced therapeutic potential.

In conclusion, Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester has emerged as a promising compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure, comprising a 3,4-dichlorophenoxy group and an ethyl ester functionality, contributes to its diverse biological activities, including antimicrobial, antiviral, anticancer, and fluorescent imaging properties. Ongoing research is focused on further optimizing its structure and exploring its potential as a therapeutic agent and biomedical tool. As our understanding of its molecular mechanisms and biological interactions continues to grow, Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester is poised to play a significant role in the development of future medicines and diagnostic technologies.

Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester (also known as 4-(3,4-dichlorophenoxy)butanoic acid ethyl ester) is a compound with a complex chemical structure that includes a 3,4-dichlorophenoxy group and an ethyl ester functional group. This unique combination of substituents contributes to a wide range of potential biological activities, making it a promising molecule in the fields of pharmaceuticals, biotechnology, and medical research. Below is a structured overview of its properties, applications, and current research directions: --- ### Chemical Structure and Properties - Molecular Formula: C₁₂H₁₄Cl₂O₃ - Functional Groups: - Ethyl ester: Enhances solubility and bioavailability, and can act as a site for modification or conjugation. - 3,4-Dichlorophenoxy group: Provides hydrophobic and aromatic character, contributing to interactions with biological targets such as enzymes and cell membranes. - Physical Properties: - Likely to be a solid or viscous liquid at room temperature. - May exhibit moderate to low solubility in water, depending on the degree of substitution. --- ### Biological Activities and Applications #### 1. Antimicrobial Activity - Target: Multidrug-resistant bacteria (e.g., MRSA). - Mechanism: Disruption of bacterial cell membranes through hydrophobic interactions, particularly via the 3,4-dichlorophenoxy group. - Potential: Development of new antibiotics to combat drug-resistant infections. #### 2. Antiviral Activity - Target: Coronaviruses (e.g., SARS-CoV-2). - Mechanism: Inhibition of coronavirus main protease (Mpro) by mimicking substrate interactions. - Potential: Lead compound for antiviral drugs against emerging viral threats. #### 3. Anticancer Activity - Mechanism: - Inhibition of Carbonic anhydrase II (involved in tumor progression and metastasis). - pH-sensitive release of conjugated probes for targeted drug delivery. - Potential: Development of anticancer agents and imaging agents for early detection and monitoring of tumors. #### 4. Fluorescent Imaging - Mechanism: - Conjugation with fluorescent dyes allows for pH-sensitive release of the probe within cells. - Useful for targeted imaging in cancer diagnostics and other biomedical applications. - Potential: Use as a biomarker or contrast agent in in vivo imaging. --- ### Structure-Activity Relationship (SAR) Studies - Optimization: - Introduction of hydrophilic groups near the ethyl ester improves solubility and bioavailability. - Retention of the 3,4-dichlorophenoxy group is crucial for maintaining biological activity. - Rational Drug Design: Insights from SAR studies are guiding the development of more potent and selective derivatives of this compound. --- ### Current Research Directions - Drug Development: - Exploration of derivatives with enhanced pharmacological profiles (e.g., improved solubility, selectivity, and safety). - Evaluation of in vivo efficacy in preclinical models of infection, cancer, and other diseases. - Biomedical Tools: - Development of fluorescently labeled analogs for cellular imaging and molecular tracking. - Investigation of targeted drug delivery systems based on this compound’s pH-sensitive properties. - Mechanistic Studies: - Elucidation of molecular interactions with biological targets (e.g., Mpro, Carbonic anhydrase II). - Use of computational modeling to predict binding affinities and optimize compound design. --- ### Conclusion Butanoic acid, 4-(3,4-dichlorophenoxy)-, ethyl ester is a versatile and promising molecule with a diverse range of biological activities and potential applications in medicine and biotechnology. Its unique chemical structure, combined with ongoing research in drug design, imaging, and targeted delivery, positions it as a valuable compound for the development of future therapeutics and diagnostic tools. As our understanding of its mechanisms of action and biological interactions continues to expand, this compound is expected to play a significant role in the next generation of pharmaceuticals and biomedical innovations.